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An In-Depth Technical Guide to 5-Bromo-6-chloropyrimidin-4-amine: A Key Intermediate in

Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-6-chloropyrimidin-4-amine is a halogenated pyrimidine derivative that has emerged

as a critical building block in the synthesis of complex organic molecules for pharmaceutical

and life science applications. Its unique substitution pattern offers multiple reactive sites,

enabling diverse chemical transformations and the construction of novel molecular scaffolds.

This guide provides a comprehensive overview of the molecular and chemical properties of 5-
bromo-6-chloropyrimidin-4-amine, its synthesis, and its applications, with a particular focus

on its role in drug discovery.

Chemical and Physical Properties
5-Bromo-6-chloropyrimidin-4-amine, with the CAS number 663193-80-4, is a solid at room

temperature.[1] Its fundamental properties are summarized in the table below. The presence of

bromine, chlorine, and an amine group on the pyrimidine ring imparts specific reactivity to the

molecule, making it a versatile intermediate.
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Property Value Source

Molecular Formula C4H3BrClN3 [2][3]

Molecular Weight 208.44 g/mol [2][3]

IUPAC Name
5-bromo-6-chloropyrimidin-4-

amine
[2][3]

CAS Number 663193-80-4 [2][3]

Appearance Solid [1]

Canonical SMILES C1=NC(=C(C(=N1)Cl)Br)N [2]

InChI Key
DQSBRYJETNYGCI-

UHFFFAOYSA-N
[2]

Molecular Structure
The structure of 5-bromo-6-chloropyrimidin-4-amine is characterized by a pyrimidine ring

substituted with a bromine atom at the 5-position, a chlorine atom at the 6-position, and an

amine group at the 4-position.

Caption: Chemical structure of 5-bromo-6-chloropyrimidin-4-amine.

Synthesis and Reactivity
While a specific, published protocol for the direct synthesis of 5-bromo-6-chloropyrimidin-4-
amine is not readily available in the provided search results, its synthesis can be inferred from

established pyrimidine chemistry. A plausible synthetic route would involve the halogenation

and amination of a suitable pyrimidine precursor.

A general workflow for the synthesis of related substituted pyrimidines often involves a multi-

step process. For instance, the synthesis of the isomeric 5-bromo-2-chloropyrimidin-4-amine

involves the reduction of a nitro-pyrimidine precursor.[4]

Hypothetical Synthetic Workflow
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Caption: A generalized synthetic workflow for substituted pyrimidines.

Experimental Protocol: Synthesis of a Related
Compound (5-Bromo-2-chloropyrimidin-4-amine)
This protocol describes the synthesis of a structural isomer and provides insight into the types

of reactions used in this area of chemistry.

Reaction: Reduction of 5-bromo-2-chloro-4-nitropyrimidine to 5-bromo-2-chloropyrimidin-4-

amine.[4]

Materials:

5-bromo-2-chloro-4-nitropyrimidine

Stannous chloride dihydrate

Hydrochloric acid

Crushed ice

Sodium hydroxide

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

A solution of stannous chloride dihydrate (2.8 ml, 0.012 mole) in hydrochloric acid (30 ml) is

cooled to 0°C (273 K).[4]
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5-bromo-2-chloro-4-nitropyrimidine (2 g, 0.0083 mole) is added in portions to the cooled

solution while stirring vigorously for 6 hours.[4]

The reaction mixture is then poured onto crushed ice and neutralized with solid sodium

hydroxide to make it alkaline.[4]

The product is extracted three times with ethyl acetate (100 ml).[4]

The combined organic phases are dried over anhydrous sodium sulfate.[4]

The filtrate is evaporated to dryness to yield the crude product.[4]

The final compound is purified by recrystallization from acetonitrile.[4]

Applications in Drug Development and Research
Substituted pyrimidines are a cornerstone of medicinal chemistry, with broad therapeutic

applications including antimicrobial, antiviral, and anticancer agents.[5] 5-Bromo-6-
chloropyrimidin-4-amine serves as a valuable intermediate in the synthesis of more complex

molecules with potential biological activity.[6]

The differential reactivity of the chloro and bromo substituents allows for selective

functionalization. For instance, related compounds like 5-bromo-2-chloropyrimidine are key

intermediates in the synthesis of drugs such as Macitentan, an endothelin receptor antagonist

used to treat pulmonary arterial hypertension.[7][8] This highlights the potential of 5-bromo-6-
chloropyrimidin-4-amine as a scaffold for developing novel therapeutics.

Role in Kinase Inhibitor Synthesis
The 2,5-disubstituted pyrimidine scaffold is a common feature in many kinase inhibitors. 5-
Bromo-6-chloropyrimidin-4-amine provides a convenient starting point for the synthesis of

such compounds through sequential functionalization.
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Caption: Role of a pyrimidine-based inhibitor in a kinase signaling pathway.

Safety and Handling
5-Bromo-6-chloropyrimidin-4-amine is classified as a hazardous substance and requires

careful handling in a laboratory setting.

Hazard Identification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][9]
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Skin Irritation (Category 2): Causes skin irritation.[2][9]

Eye Irritation (Category 2): Causes serious eye irritation.[9]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[2][9]

Recommended Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[9]

Handle in a well-ventilated area or under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

First Aid Measures:

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[9]

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[9]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[9]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[9]

Conclusion
5-Bromo-6-chloropyrimidin-4-amine is a valuable and versatile chemical intermediate with

significant potential in drug discovery and development. Its distinct structural features allow for

the synthesis of a wide range of biologically active molecules. A thorough understanding of its

chemical properties, reactivity, and safe handling procedures is essential for researchers and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-6-chloropyrimidin-4-amine
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-6-chloropyrimidin-4-amine
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15421539&productDescription%3D5GR+4-Amino-5-bromo-6-chloropyrimidine%2C+98%25+5g&countryCode=SE&language=en
https://www.benchchem.com/product/b1520226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


scientists working with this compound. As the demand for novel therapeutics continues to grow,

the importance of such key building blocks in medicinal chemistry is undeniable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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